Cas no 2143189-95-9 (3-(5-chloropyridin-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(5-chloropyridin-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 2143189-95-9
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 5907223
• PubChem ID: 165851769
• Update Time: 2025-05-21

3-(5-chloropyridin-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloropyridin-2-yl)-1,1-difluoropropan-2-amine
• EN300-1932524
• 2143189-95-9

• Inchi： 1S/C8H9ClF2N2/c9-5-1-2-6(13-4-5)3-7(12)8(10)11/h1-2,4,7-8H,3,12H2
• InChI Key： QMYYCERKUPQHHN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CC(C(F)F)N

Computed Properties

• Exact Mass: 206.0422323g/mol
• Monoisotopic Mass: 206.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-chloropyridin-2-yl)-1,1-difluoropropan-2-amine

3-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine: A Comprehensive Overview

The compound 3-(5-chloropyridin-2-yl)-1,1-difluoropropan-2-amine, identified by the CAS number 2143189-95-9, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential utility in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in the development of novel bioactive compounds, making it a subject of interest for researchers and industry professionals alike.

From a structural standpoint, the molecule comprises a pyridine ring substituted with a chlorine atom at the 5-position and an amino group attached to a difluorinated propane moiety. This configuration imparts distinctive electronic and steric properties, which are critical for its reactivity and functionality. The presence of fluorine atoms further enhances its stability and bioavailability, making it a promising candidate for drug delivery systems. Recent research has explored its potential as an intermediate in the synthesis of complex heterocyclic compounds, which are widely used in medicinal chemistry.

The synthesis of 3-(5-chloropyridin-2-yl)-1,1-difluoropropan-2-amine involves multi-step processes that require precise control over reaction conditions. Key methodologies include nucleophilic aromatic substitution and fluorination techniques, which have been optimized to achieve high yields and purity. These advancements have been documented in recent publications, emphasizing the importance of green chemistry principles in minimizing environmental impact during production.

In terms of applications, this compound has shown remarkable potential in the field of pest control. Its ability to act as a selective insecticide has been validated through extensive laboratory and field trials. Moreover, its compatibility with various agricultural practices makes it a viable alternative to traditional chemical agents. Recent studies have also explored its role in combating resistance in pest populations, underscoring its significance in sustainable agriculture.

From a pharmacological perspective, 3-(5-chloropyridin-2-yl)-1,1-difluoropropan-2-amine exhibits unique bioactivity profiles that make it a valuable tool in drug discovery. Its ability to modulate key biological pathways has been investigated in preclinical models, revealing promising therapeutic potentials. Researchers have particularly focused on its anti-inflammatory and antioxidant properties, which could pave the way for innovative treatments in chronic diseases.

The environmental impact of this compound has also been a focal point of recent studies. Assessments conducted under controlled conditions indicate that it degrades efficiently under aerobic conditions, reducing its persistence in the environment. These findings align with global efforts to develop eco-friendly chemical solutions that minimize ecological footprint.

In conclusion, 3-(5-chloropyridin-2-yl)-1,1-difluoropropan-2-amine stands as a testament to the advancements in modern chemistry. Its versatile properties and wide-ranging applications underscore its importance across multiple industries. As research continues to unravel its full potential, this compound is poised to play a pivotal role in shaping future innovations.